1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[(4-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C19H23FN2/c1-15-4-3-5-19(16(15)2)22-12-10-21(11-13-22)14-17-6-8-18(20)9-7-17/h3-9H,10-14H2,1-2H3
• InChI Key: GFYPDSIKBIOHPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=C(C=C3)F)C
• Molecular Formula: C19H23FN2
• Molecular Weight: 298.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine, commonly known as DFPP, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. DFPP is a psychoactive drug that acts as a selective serotonin reuptake inhibitor (SSRI) and has been studied for its potential use in treating depression, anxiety, and other mental health disorders.

Mechanism of Action

DFPP acts as a selective serotonin reuptake inhibitor (1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine) by inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, appetite, and other physiological functions. By increasing the levels of serotonin in the brain, DFPP can help regulate mood and alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
DFPP has been shown to have a variety of biochemical and physiological effects. Research has shown that DFPP can increase the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety. DFPP has also been shown to have anxiolytic effects, which can help reduce anxiety levels in individuals with anxiety disorders.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for lab experiments, including its high affinity for the serotonin transporter and its ability to selectively inhibit serotonin reuptake. However, DFPP also has limitations, including its potential for toxicity and its psychoactive effects, which can complicate experimental design.

Future Directions

There are several potential future directions for research on DFPP. One area of interest is the development of new 1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine drugs based on the structure of DFPP. Another area of interest is the study of DFPP's effects on other neurotransmitters, such as dopamine and norepinephrine. Additionally, research on the potential therapeutic applications of DFPP in treating other mental health disorders, such as bipolar disorder and schizophrenia, is also an area of interest.

Synthesis Methods

DFPP can be synthesized through a multi-step process involving the reaction of 2,3-dimethylphenylamine with 4-fluorobenzyl chloride, followed by cyclization with piperazine. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DFPP has been extensively studied for its potential therapeutic applications in treating various mental health disorders. Research has shown that DFPP has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting the reuptake of serotonin, DFPP increases the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety.